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Compound of Interest

Compound Name: SKLB4771

Cat. No.: B15577568

Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the preparation and use of SKLB4771, a

potent and selective inhibitor of FMS-like tyrosine kinase 3 (FLT3), for in vitro cell culture

experiments. The information provided is intended to guide researchers in assessing the anti-

proliferative and pro-apoptotic effects of SKLB4771 on cancer cell lines, particularly those with

FLT3 mutations.

Physicochemical and Solubility Data
A comprehensive understanding of the physicochemical properties of SKLB4771 is essential

for its effective use in experimental settings. The following table summarizes key data for

SKLB4771.
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Property Value

Synonyms FLT3-IN-1

Molecular Formula C₂₁H₁₉N₃O₄

Molecular Weight 377.39 g/mol

Appearance Crystalline solid

Storage (Solid) -20°C

Solubility Profile Soluble in DMSO (~50 mg/mL)

Mechanism of Action and Signaling Pathway
SKLB4771 is a selective inhibitor of the FLT3 receptor tyrosine kinase. In certain hematological

malignancies, such as acute myeloid leukemia (AML), mutations in the FLT3 gene lead to its

constitutive activation, promoting uncontrolled cell proliferation and survival. SKLB4771 exerts

its anti-cancer effects by binding to the ATP-binding pocket of the FLT3 kinase domain, thereby

inhibiting its autophosphorylation and the subsequent activation of downstream signaling

cascades. The primary pathways affected by FLT3 inhibition include the PI3K/AKT,

RAS/MAPK/ERK, and STAT5 pathways, all of which are critical for cell survival and

proliferation.
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Figure 1: SKLB4771 inhibits the FLT3 signaling pathway.

Quantitative Data: IC50 Values of SKLB4771
The half-maximal inhibitory concentration (IC50) is a measure of the potency of a compound in

inhibiting a specific biological or biochemical function. The following table summarizes the IC50

values of SKLB4771 in various cancer cell lines.

Cell Line Cancer Type FLT3 Status IC50 (µM)

MV4-11
Acute Myeloid

Leukemia
FLT3-ITD 0.006

MOLM-13
Acute Myeloid

Leukemia
FLT3-ITD

Not explicitly found,

but sensitive

Jurkat T-cell Lymphoma Not specified 3.05

Ramos Burkitt's Lymphoma Not specified 6.25

PC-9 Lung Cancer Not specified 3.72

H292 Lung Cancer Not specified 6.94

A431 Epithelial Carcinoma Not specified 8.91

Note: IC50 values can vary depending on the experimental conditions, such as cell density and

incubation time.

Experimental Protocols
The following are detailed protocols for key experiments to assess the efficacy of SKLB4771 in

cell culture.

Stock Solution Preparation
Proper preparation of the SKLB4771 stock solution is critical for obtaining reproducible results.
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Figure 2: Workflow for preparing SKLB4771 stock solution.

Materials:

SKLB4771 solid

Anhydrous Dimethyl Sulfoxide (DMSO)
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Sterile microcentrifuge tubes

Procedure:

Calculate the required amount: Based on the molecular weight of SKLB4771 (377.39 g/mol

), calculate the mass needed to prepare a stock solution of the desired concentration (e.g.,

10 mM). For 1 mL of a 10 mM stock solution, weigh out 3.77 mg of SKLB4771.

Dissolution: Add the appropriate volume of DMSO to the weighed SKLB4771.

Vortexing: Vortex the solution until the compound is completely dissolved. Gentle warming in

a 37°C water bath can aid dissolution.

Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes to avoid

repeated freeze-thaw cycles. Store the aliquots at -20°C for short-term storage or -80°C for

long-term storage.

Note: The final concentration of DMSO in the cell culture medium should be kept below 0.5% to

avoid solvent-induced cytotoxicity. A vehicle control (medium with the same concentration of

DMSO) should be included in all experiments.

Cell Viability Assay (MTT Assay)
This protocol is used to assess the effect of SKLB4771 on cell proliferation.

Materials:

Cancer cell line of interest (e.g., MV4-11)

Complete cell culture medium

SKLB4771 stock solution

MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in

PBS)

Solubilization solution (e.g., DMSO or 0.01 M HCl in 10% SDS)
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96-well plates

Microplate reader

Procedure:

Cell Seeding: Seed cells in a 96-well plate at a density of 1 x 10⁴ to 5 x 10⁴ cells per well in

100 µL of complete medium.

Treatment: After 24 hours, treat the cells with serial dilutions of SKLB4771. Include a vehicle

control (DMSO).

Incubation: Incubate the plate for 72 hours at 37°C in a humidified 5% CO₂ incubator.

MTT Addition: Add 20 µL of 5 mg/mL MTT solution to each well and incubate for 2-4 hours at

37°C.

Solubilization: Add 100 µL of solubilization solution to each well and mix thoroughly to

dissolve the formazan crystals.

Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

Apoptosis Assay (Annexin V-FITC/PI Staining)
This flow cytometry-based assay is used to differentiate between viable, apoptotic, and necrotic

cells following treatment with SKLB4771.
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Figure 3: Experimental workflow for the Annexin V/PI apoptosis assay.

Materials:
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Cells treated with SKLB4771

Annexin V-FITC/PI Apoptosis Detection Kit

Cold PBS

Flow cytometer

Procedure:

Cell Treatment: Treat cells with the desired concentrations of SKLB4771 for 24-48 hours.

Cell Harvesting: Harvest the cells by centrifugation.

Washing: Wash the cells twice with cold PBS.

Resuspension: Resuspend the cell pellet in 1X Annexin V Binding Buffer at a concentration

of 1 x 10⁶ cells/mL.

Staining: Add Annexin V-FITC and Propidium Iodide (PI) to the cell suspension.

Incubation: Incubate the cells for 15 minutes at room temperature in the dark.

Analysis: Analyze the stained cells by flow cytometry within one hour.

Western Blot Analysis
This protocol is used to detect the phosphorylation status of FLT3 and its downstream signaling

proteins.

Materials:

Cells treated with SKLB4771

RIPA lysis buffer with protease and phosphatase inhibitors

BCA protein assay kit

Primary antibodies (e.g., anti-p-FLT3, anti-FLT3, anti-p-AKT, anti-AKT, anti-p-ERK, anti-ERK)
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HRP-conjugated secondary antibodies

Chemiluminescent substrate

Procedure:

Cell Lysis: Lyse the treated cells with RIPA buffer.

Protein Quantification: Determine the protein concentration of the lysates using a BCA assay.

SDS-PAGE and Transfer: Separate the proteins by SDS-PAGE and transfer them to a PVDF

membrane.

Blocking and Antibody Incubation: Block the membrane and incubate with primary antibodies

overnight at 4°C, followed by incubation with HRP-conjugated secondary antibodies.

Detection: Detect the protein bands using a chemiluminescent substrate and an imaging

system.

To cite this document: BenchChem. [Application Notes and Protocols for SKLB4771 in Cell
Culture Experiments]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15577568/docs#application-notes-and-protocols-for-
sklb4771-in-cell-culture-experiments]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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